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Compound of Interest

Compound Name: 6-Deoxyjacareubin

Cat. No.: B042230 Get Quote

Application Notes and Protocols for Preclinical
Research
Audience: Researchers, scientists, and drug development professionals in the field of

neurodegeneration.

Introduction: 6-Deoxyjacareubin is a naturally occurring small molecule that has demonstrated

significant neuroprotective effects in preclinical models of neurodegenerative disease,

particularly amyotrophic lateral sclerosis (ALS).[1] This compound has been shown to

ameliorate disease progression, improve motor function, reduce motor neuron loss, and

suppress glial activation in a familial ALS mouse model.[1] The primary mechanism of action is

believed to be through the modulation of hypoxia signaling pathways and the mitigation of

oxidative stress.[1][2] These application notes provide a summary of the key findings and

detailed protocols for researchers interested in investigating the therapeutic potential of 6-
Deoxyjacareubin.

Data Presentation
Table 1: Effects of 6-Deoxyjacareubin on Disease Progression and Survival in SOD1G93A

Mice[2]
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Treatment Group Onset of Disease (days) Survival Time (days)

SOD1G93A + Vehicle 110.7 ± 8.3 162.2 ± 3.8

SOD1G93A + 6-

Deoxyjacareubin
116.8 ± 9.2 178.0 ± 7.0*

*p < 0.05 compared to vehicle-treated SOD1G93A mice. Data are presented as mean ± SEM.

Table 2: Neuroprotective Effects of 6-Deoxyjacareubin in End-Stage SOD1G93A Mice[2][3][4]

Parameter
Wild-Type (WT) +
Vehicle

SOD1G93A +
Vehicle

SOD1G93A + 6-
Deoxyjacareubin

Motor Neuron Count

(per ventral horn

section)

15.2 ± 0.8 6.5 ± 0.7 10.1 ± 0.9**

GFAP Fluorescence

Intensity (A.U.)
1.00 ± 0.12 2.58 ± 0.21 1.85 ± 0.15*

Iba1 Fluorescence

Intensity (A.U.)
1.00 ± 0.11 2.89 ± 0.25*** 2.11 ± 0.19**

***p < 0.001, **p < 0.01, *p < 0.05 compared to WT + Vehicle or as indicated. Data are

presented as mean ± SEM. A.U. = Arbitrary Units.
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Animal Model and Treatment
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Caption: Experimental workflow for evaluating 6-Deoxyjacareubin in a mouse model of ALS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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